Cas no 814260-10-1 (PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-)
![PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL- structure](https://www.kuujia.com/scimg/cas/814260-10-1x500.png)
814260-10-1 structure
Product name:PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-
CAS No:814260-10-1
MF:C18H14N4O
MW:302.329963207245
CID:3483414
PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL- Chemical and Physical Properties
Names and Identifiers
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- PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-
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- Inchi: 1S/C18H14N4O/c1-11-6-7-15(23)14(10-11)17-20-18(22-21-17)16-13-5-3-2-4-12(13)8-9-19-16/h2-10,23H,1H3,(H,20,21,22)
- InChI Key: BWRHQLWBWIWKJZ-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(C)C=C1C1N=C(C2C3=C(C=CC=C3)C=CN=2)NN=1
Experimental Properties
- Density: 1.332±0.06 g/cm3(Predicted)
- Boiling Point: 610.5±65.0 °C(Predicted)
- pka: 8.14±0.40(Predicted)
PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL- Related Literature
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
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